N-[3,5-dimethyl-1-(4-methylbenzyl)-1H-pyrazol-4-yl]-N'-(4-methoxyphenyl)urea

• IUPAC Name: 1-[3,5-dimethyl-1-[(4-methylphenyl)methyl]pyrazol-4-yl]-3-(4-methoxyphenyl)urea
• InChI: InChI=1S/C21H24N4O2/c1-14-5-7-17(8-6-14)13-25-16(3)20(15(2)24-25)23-21(26)22-18-9-11-19(27-4)12-10-18/h5-12H,13H2,1-4H3,(H2,22,23,26)
• InChI Key: LSRBKJSYUBMXMR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2C(=C(C(=N2)C)NC(=O)NC3=CC=C(C=C3)OC)C
• Molecular Formula: C21H24N4O2
• Molecular Weight: 364.4 g/mol

Description

N-[3,5-dimethyl-1-(4-methylbenzyl)-1H-pyrazol-4-yl]-N'-(4-methoxyphenyl)urea, also known as DMMPU, is an organic compound that belongs to the class of pyrazole derivatives. It has gained significant attention in recent years due to its potential applications in scientific research.

Mechanism of Action

N-[3,5-dimethyl-1-(4-methylbenzyl)-1H-pyrazol-4-yl]-N'-(4-methoxyphenyl)urea exerts its inhibitory effect on protein kinases by binding to the ATP-binding site of the kinase domain. This binding prevents the transfer of phosphate groups from ATP to the substrate protein, thereby inhibiting kinase activity. This compound has been shown to be a potent inhibitor of CDKs, which are key regulators of cell cycle progression. By inhibiting CDK activity, this compound can induce cell cycle arrest and inhibit cell proliferation.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects. In vitro studies have demonstrated that this compound can induce cell cycle arrest, inhibit cell proliferation, and promote apoptosis in various cancer cell lines. It has also been shown to inhibit the growth of tumor xenografts in animal models. This compound has been reported to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. It has also been shown to improve insulin sensitivity and glucose uptake in adipocytes, making it a potential therapeutic agent for the treatment of type 2 diabetes.

Advantages and Limitations for Lab Experiments

N-[3,5-dimethyl-1-(4-methylbenzyl)-1H-pyrazol-4-yl]-N'-(4-methoxyphenyl)urea has several advantages as a tool compound for scientific research. It is a highly selective inhibitor of protein kinases, making it a useful tool for investigating the role of specific kinases in biological processes. It has also been shown to have good pharmacokinetic properties, including high bioavailability and low toxicity. However, this compound has some limitations for lab experiments. It is a relatively expensive compound, which may limit its use in large-scale experiments. It also has a relatively short half-life, which may require frequent dosing in in vivo experiments.

Future Directions

N-[3,5-dimethyl-1-(4-methylbenzyl)-1H-pyrazol-4-yl]-N'-(4-methoxyphenyl)urea has several potential future directions for scientific research. One area of interest is the development of this compound-based therapies for the treatment of cancer and other diseases. This compound has been shown to have potent anti-cancer activity in preclinical studies, making it a promising candidate for further development as a cancer therapy. Another area of interest is the investigation of the role of protein kinases in other biological processes, such as neurodegeneration and inflammation. This compound may serve as a useful tool for investigating the role of specific kinases in these processes. Finally, the development of new this compound analogs with improved selectivity and potency may lead to the discovery of novel therapeutic agents for the treatment of various diseases.

Scientific Research Applications

N-[3,5-dimethyl-1-(4-methylbenzyl)-1H-pyrazol-4-yl]-N'-(4-methoxyphenyl)urea has been extensively studied for its potential applications in scientific research. It is primarily used as a tool compound to investigate the role of protein kinases in various biological processes such as cell proliferation, differentiation, and apoptosis. This compound has been shown to selectively inhibit the activity of several protein kinases, including cyclin-dependent kinases (CDKs) and glycogen synthase kinase-3 (GSK-3). These kinases are known to play a crucial role in the regulation of cell cycle progression, gene expression, and cell survival, making them attractive targets for drug discovery.